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Compound of Interest

Compound Name: 6,7-Dihydroquinolin-8(5H)-one

Cat. No.: B1314719 Get Quote

Essential Safety and Handling Guide for 6,7-
Dihydroquinolin-8(5H)-one
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6,7-Dihydroquinolin-8(5H)-one.

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Chemical Identifier:

Name: 6,7-Dihydroquinolin-8(5H)-one

CAS Number: 56826-69-8

Physical Form: White to Yellow to Brown Solid[1]

Hazard Identification and Classification
6,7-Dihydroquinolin-8(5H)-one is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).[1][2]
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Irritation 2
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 6,7-Dihydroquinolin-8(5H)-one to

minimize exposure. The following table outlines the recommended PPE.
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Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection
Safety Goggles with Side-

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield should be worn in

situations with a high risk of

splashing.[2]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and dispose of them after

handling the chemical.[3][4]

Laboratory Coat

A flame-resistant lab coat

should be worn over personal

clothing and kept fully

buttoned.[2][4]

Full-Length Pants and Closed-

Toe Shoes

Pants and shoes must cover

all exposed skin on the lower

body and feet.[3][4]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a certified chemical

fume hood or if exposure limits

are exceeded. A full-face

respirator is recommended if

irritation is experienced.[2][4]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 6,7-Dihydroquinolin-8(5H)-one is critical for safety. The

following workflow outlines the key steps for preparation, handling, and cleanup.
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Preparation

Conduct Risk Assessment

Select and Inspect PPE

Ensure Fume Hood is Certified
and Functioning

Prepare Spill Kit

Handling

Weigh Solid in Fume Hood

Dissolve in Appropriate Solvent

Perform Reaction in Closed System

Cleanup and Disposal

Decontaminate Glassware and Surfaces

Dispose of Waste in Labeled Container

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6,7-Dihydroquinolin-8(5H)-one.
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Experimental Protocol for Safe Handling:

Preparation:

Conduct a thorough risk assessment for the planned experiment.

Select and inspect all necessary PPE as outlined in the table above.

Ensure a certified chemical fume hood is available and functioning correctly.

Have a chemical spill kit readily accessible.

Handling:

All handling of solid 6,7-Dihydroquinolin-8(5H)-one, including weighing, must be

performed in a chemical fume hood to avoid inhalation of dust.[2]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

If the procedure involves heating, use a controlled heating source such as a heating

mantle and ensure the setup is secure.

Keep the container tightly closed when not in use.[2]

Cleanup:

Decontaminate all glassware and surfaces that have come into contact with the chemical.

Dispose of contaminated materials, including gloves and any excess reagent, in a clearly

labeled hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling is complete.[5]

Emergency Procedures
In the event of exposure, immediate action is crucial.
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical help if irritation

occurs.[2]

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention if

you feel unwell.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release

Evacuate the area. Wear appropriate PPE and

contain the spill using an inert absorbent

material. Collect the material into a sealed

container for disposal. Ensure adequate

ventilation.[2]

Storage and Disposal Plan
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

The storage area should be locked to restrict access.[2]

Keep away from incompatible materials such as strong oxidizing agents.
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Disposal:

Dispose of chemical waste in accordance with all local, state, and federal regulations.

Do not dispose of down the drain or in general waste.

Contaminated containers should be treated as hazardous waste and disposed of

accordingly. Contact your institution's environmental health and safety department for

specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1314719?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

